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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of barium
hexafluorosilicate from barium chloride. The document details the chemical properties of the

compound, a step-by-step experimental protocol, and a summary of relevant quantitative data.

Introduction
Barium hexafluorosilicate (BaSiF₆) is an inorganic compound that typically appears as a

white crystalline solid.[1][2] It is recognized for its high stability and low solubility in water.[1]

This compound serves as a precursor in the synthesis of other barium-containing materials and

finds applications in the production of specialty glasses and ceramics.[1] Historically, it has also

been used as an insecticide. The primary synthesis route involves the reaction of a soluble

barium salt, such as barium chloride (BaCl₂), with hexafluorosilicic acid (H₂SiF₆), which results

in the precipitation of barium hexafluorosilicate due to its poor solubility.[3]

Properties of Barium Hexafluorosilicate
A summary of the key physical and chemical properties of barium hexafluorosilicate is

presented in Table 1. This data is essential for handling, storage, and application of the

compound.

Table 1: Physical and Chemical Properties of Barium Hexafluorosilicate
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Property Value

Chemical Formula BaSiF₆

Molecular Weight 279.40 g/mol [4][5]

Appearance
White crystalline powder/orthorhombic

needles[2][4]

Density 4.29 g/cm³[4]

Solubility in Water 0.0235 g/100 mL at 25°C[4][5]

Solubility in other solvents
Practically insoluble in alcohol; soluble in

ammonium chloride solution[4]

Thermal Decomposition Decomposes at 300°C[4]

CAS Number 17125-80-3[4]

Experimental Protocol for Synthesis
The following protocol for the synthesis of barium hexafluorosilicate from barium chloride is

based on procedures outlined in scientific literature.

Materials and Equipment
Barium chloride (BaCl₂)

30% Hexafluorosilicic acid (H₂SiF₆)

Deionized water

Beakers

Stirring apparatus

Filtration system (e.g., Büchner funnel and flask)

Drying oven
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Desiccator

Synthesis Procedure
The overall chemical reaction is as follows:

BaCl₂ + H₂SiF₆ → BaSiF₆(s) + 2HCl

Step 1: Preparation of Barium Chloride Solution

Dissolve 25 g of barium chloride in 70 mL of deionized water in a beaker.

Stir the solution until the barium chloride is completely dissolved.

Step 2: Precipitation of Barium Hexafluorosilicate

Slowly add 30% hexafluorosilicic acid to the barium chloride solution while stirring

continuously.

Continue adding the acid until the precipitation of barium hexafluorosilicate is complete.

The solid will appear as a white precipitate.

Step 3: Filtration and Washing

Separate the precipitate from the solution by filtration.

Wash the collected solid repeatedly with deionized water.

Continue washing until a test of the filtrate for chloride ions (e.g., with silver nitrate solution)

is negative.

Step 4: Drying

Heat the washed precipitate to 110-120°C in a drying oven until it is completely dry.

For thorough drying, place the dried product in a desiccator to cool and to remove any

residual moisture.
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Experimental Data
The following table summarizes the experimental parameters based on the described protocol.

It is important to note that while the protocol provides reactant quantities, the expected yield

and purity are not explicitly stated in the source literature and should be determined

experimentally.

Table 2: Summary of Experimental Parameters

Parameter Value/Description

Reactant: Barium Chloride 25 g

Reactant: Hexafluorosilicic Acid 30% aqueous solution

Solvent 70 mL deionized water

Reaction Temperature Not specified (typically ambient temperature)

Purification Method
Filtration and repeated washing with deionized

water

Drying Temperature 110-120°C

Theoretical Yield (To be calculated based on stoichiometry)

Actual Yield (To be determined experimentally)

Purity (To be determined experimentally)

Visualizing the Process
Experimental Workflow
The synthesis of barium hexafluorosilicate from barium chloride follows a straightforward

logical progression from reactants to the final purified product. The following diagram illustrates

this experimental workflow.
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Caption: Experimental workflow for the synthesis of Barium Hexafluorosilicate.
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Safety Considerations
Barium chloride and its soluble salts are highly toxic if ingested. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

All procedures should be carried out in a well-ventilated area or a fume hood. For detailed

safety information, refer to the Safety Data Sheets (SDS) for all chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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